molecular formula C9H12N6 B8428274 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-N-methylpyrimidin-2-amine

4-(5-amino-1-methyl-1H-pyrazol-3-yl)-N-methylpyrimidin-2-amine

Cat. No.: B8428274
M. Wt: 204.23 g/mol
InChI Key: LRLWMTSACIDFSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(5-amino-1-methyl-1H-pyrazol-3-yl)-N-methylpyrimidin-2-amine is a useful research compound. Its molecular formula is C9H12N6 and its molecular weight is 204.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N6

Molecular Weight

204.23 g/mol

IUPAC Name

4-(5-amino-1-methylpyrazol-3-yl)-N-methylpyrimidin-2-amine

InChI

InChI=1S/C9H12N6/c1-11-9-12-4-3-6(13-9)7-5-8(10)15(2)14-7/h3-5H,10H2,1-2H3,(H,11,12,13)

InChI Key

LRLWMTSACIDFSK-UHFFFAOYSA-N

Canonical SMILES

CNC1=NC=CC(=N1)C2=NN(C(=C2)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction mixture of 3-(2-chloropyrimidin-4-yl)-1-methyl-1H-pyrazol-5-amine, 9.C (74.0 mg, 353.0 μmol) and methanamine (394.7 mg, 1.0 ml, 40% in water, 1.27 mmol) in 1,4-dioxane (1.5 ml) in a seal tube was heated at 50° C. for 7 h. LCMS results showed the reaction was done. The solvent was removed. The crude product was used for next step. MS ESI (pos.) m/e: 205.0 (M+H)+.
Quantity
0 (± 1) mol
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Reaction Step One
Name
Quantity
74 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
solvent
Reaction Step One

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